7-((3-fluorobenzyl)thio)-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(3-fluorophenyl)methylsulfanyl]-3-(4-methylphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H14FN5S/c1-12-5-7-15(8-6-12)24-17-16(22-23-24)18(21-11-20-17)25-10-13-3-2-4-14(19)9-13/h2-9,11H,10H2,1H3
• InChI Key: UDQSOXQKZQCVOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC4=CC(=CC=C4)F)N=N2
• Molecular Formula: C18H14FN5S
• Molecular Weight: 351.4 g/mol

Description

7-((3-fluorobenzyl)thio)-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a chemical compound that belongs to the class of triazolopyrimidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It exhibits a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of triazolopyrimidine derivatives, including those structurally similar to 7-((3-fluorobenzyl)thio)-3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine, has been extensively studied for their potential in creating new compounds with diverse biological activities. For example, compounds derived from triazolopyrimidines through nucleophilic substitution and intramolecular cyclization processes exhibit a wide range of chemical reactivities and structural diversities, enabling the exploration of new pharmacological properties (Biagi et al., 2002).

Potential Biological Activities

Triazolopyrimidines and their derivatives have shown a wide range of biological activities. Some derivatives have been explored for their anti-inflammatory properties, antimicrobial activities, and potential as anticancer agents. For instance, novel triazolopyrimidine compounds have demonstrated cytotoxic activity against various cancer cell lines, highlighting the scaffold's potential in cancer therapy research (Mohamed et al., 2021). Additionally, certain triazolopyrimidine derivatives exhibit high affinity and selectivity for A1 adenosine receptors, suggesting their utility in developing therapies targeting neurological disorders (Betti et al., 1999).

Antimicrobial and Antitumor Screening

Research into triazolopyrimidine derivatives has also extended into antimicrobial and antitumor screenings. Some derivatives have been synthesized and evaluated for their antimicrobial activity, showing significant efficacy against various bacterial strains. This suggests their potential in addressing antibiotic resistance and developing new antimicrobial agents (Hossain & Bhuiyan, 2009). Moreover, the antitumor activity of 3-phenylthiazolo[4,5-d]pyrimidine-2-thione derivatives has been studied, with some compounds displaying promising results against human tumor cell lines, indicating the therapeutic potential of triazolopyrimidine scaffolds in oncology (Becan & Wagner, 2008).